Cas no 1346692-26-9 (5-(2-Chloro-5-fluorophenyl)nicotinic acid)

• Product Name: 5-(2-Chloro-5-fluorophenyl)nicotinic acid
• CAS No: 1346692-26-9
• MF: C₁₂H₇ClFNO₂
• MW: 251.640885591507
• CID: 1030061
• PubChem ID: 71303454
• Update Time: 2025-05-19

5-(2-Chloro-5-fluorophenyl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 5-(2-Chloro-5-fluorophenyl)nicotinic acid
• 5-(2-chloro-5-fluorophenyl)pyridine-3-carboxylic acid
• 5-(2-Chloro-5-fluorophenyl)nicotinicacid
• 1346692-26-9
• DTXSID60744938

• Inchi： 1S/C12H7ClFNO2/c13-11-2-1-9(14)4-10(11)7-3-8(12(16)17)6-15-5-7/h1-6H,(H,16,17)
• InChI Key： CXMUHOLHSYQREH-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C1C=NC=C(C(=O)O)C=1)F

Computed Properties

• Exact Mass: 251.0149343g/mol
• Monoisotopic Mass: 251.0149343g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 50.2Ų

Additional information on 5-(2-Chloro-5-fluorophenyl)nicotinic acid

5-(2-Chloro-5-fluorophenyl)nicotinic Acid: A Comprehensive Overview

5-(2-Chloro-5-fluorophenyl)nicotinic acid (CAS No. 1346692-26-9) is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound, characterized by its unique structure and functional groups, has been extensively studied for its potential applications in drug development. The molecule consists of a nicotinic acid backbone, which is a derivative of niacin, a well-known vitamin, and a substituted phenyl group with chlorine and fluorine substituents. These substituents play a crucial role in modulating the compound's pharmacokinetic properties, bioavailability, and interactions with biological targets.

Recent advancements in computational chemistry and high-throughput screening techniques have enabled researchers to explore the bioactivity of 5-(2-chloro-5-fluorophenyl)nicotinic acid in greater depth. Studies have demonstrated that this compound exhibits potent antitumor activity, particularly against various cancer cell lines. The chlorine and fluorine atoms in the phenyl ring contribute to the molecule's hydrophobicity and electronic properties, which are critical for its ability to penetrate cellular membranes and bind to specific molecular targets. Furthermore, the compound has shown promise as a potential neuroprotective agent, offering protection against oxidative stress and neurotoxicity in preclinical models.

The synthesis of 5-(2-chloro-5-fluorophenyl)nicotinic acid involves a multi-step process that typically begins with the preparation of the substituted phenyl ring. This is followed by coupling reactions to introduce the nicotinic acid moiety. Researchers have optimized these synthetic pathways to improve yield and purity, ensuring that the compound can be produced on a larger scale for preclinical and clinical studies. Recent studies have also explored the use of green chemistry principles in the synthesis of this compound, aiming to reduce environmental impact while maintaining product quality.

In terms of applications, 5-(2-chloro-5-fluorophenyl)nicotinic acid has been investigated for its potential in treating various diseases, including cancer, neurodegenerative disorders, and viral infections. For instance, recent research has highlighted its ability to inhibit key enzymes involved in viral replication, making it a candidate for antiviral drug development. Additionally, the compound's anti-inflammatory properties have been explored in the context of autoimmune diseases, where it has shown potential as a modulator of inflammatory pathways.

The structural uniqueness of 5-(2-chloro-5-fluorophenyl)nicotinic acid also makes it an attractive candidate for further chemical modifications. By altering the substituents on the phenyl ring or modifying the nicotinic acid backbone, researchers can potentially enhance the compound's efficacy, selectivity, and safety profile. Such modifications could lead to the development of next-generation drugs with improved therapeutic outcomes.

From an analytical standpoint, modern techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in characterizing this compound. These methods provide detailed insights into its molecular structure, purity, and stability under various conditions. Advanced computational tools have also been employed to predict the compound's behavior in biological systems, aiding in its rational design and optimization.

In conclusion, 5-(2-chloro-5-fluorophenyl)nicotinic acid (CAS No. 1346692-26-9) represents a significant advancement in medicinal chemistry. Its unique structure, combined with promising bioactivity profiles across multiple therapeutic areas, positions it as a valuable asset in drug discovery efforts. As research continues to uncover new applications and optimize its properties, this compound holds great potential for contributing to advancements in healthcare.